Cas no 1233182-23-4 ((2-amino-5-methoxyphenyl)boronic acid)

• Product Name: (2-amino-5-methoxyphenyl)boronic acid
• CAS No: 1233182-23-4
• MF: C₇H₁₀BNO₃
• MW: 166.970201969147
• CID: 2618428
• PubChem ID: 57416044
• Update Time: 2025-05-26

(2-amino-5-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-amino-5-methoxyphenyl)boronic acid
• B-(2-amino-5-methoxyphenyl)boronic acid
• SCHEMBL3789771
• (2-amino-5-methoxyphenyl)boronicacid
• EN300-7834050
• 1233182-23-4
• DTXSID40725725
• DB-141293

• Inchi： 1S/C7H10BNO3/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,10-11H,9H2,1H3
• InChI Key： KSJZGJNINMOHMV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(B(O)O)C=1)N

Computed Properties

• Exact Mass: 167.0753733Da
• Monoisotopic Mass: 167.0753733Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7Ų

Additional information on (2-amino-5-methoxyphenyl)boronic acid

Introduction to (2-amino-5-methoxyphenyl)boronic Acid (CAS No. 1233182-23-4)

(2-amino-5-methoxyphenyl)boronic acid is a significant compound in the field of pharmaceutical chemistry and materials science, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1233182-23-4, has garnered considerable attention due to its versatile applications in organic synthesis, drug development, and advanced material design.

The molecular structure of (2-amino-5-methoxyphenyl)boronic acid consists of a phenyl ring substituted with an amino group at the 2-position and a methoxy group at the 5-position, further functionalized with a boronic acid moiety. This specific arrangement imparts distinct reactivity and stability, making it a valuable intermediate in various synthetic pathways. The boronic acid group, in particular, is renowned for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that facilitates the formation of carbon-carbon bonds under mild conditions.

In recent years, (2-amino-5-methoxyphenyl)boronic acid has been extensively studied for its potential in pharmaceutical applications. Boronic acids are widely recognized for their ability to form stable complexes with carbohydrates and other biomolecules, a property that has been leveraged in the development of novel therapeutic agents. For instance, research has demonstrated the compound's efficacy in the synthesis of protease inhibitors, which are crucial in treating diseases such as HIV and cancer. The amino and methoxy groups on the phenyl ring further enhance its bioactivity by allowing for selective modifications and interactions with biological targets.

One of the most compelling aspects of (2-amino-5-methoxyphenyl)boronic acid is its role in the development of advanced materials. The boronic acid group's ability to form coordination complexes with metals has been exploited in the creation of metal-organic frameworks (MOFs) and other functional materials. These materials exhibit remarkable properties such as high surface area, tunable porosity, and selective adsorption capabilities, making them ideal for applications in catalysis, gas storage, and separation technologies.

The synthesis of (2-amino-5-methoxyphenyl)boronic acid typically involves multi-step organic transformations starting from readily available aromatic precursors. The introduction of the amino and methoxy groups followed by boronation is a well-established protocol in synthetic chemistry. Recent advancements in catalytic systems have improved the efficiency and selectivity of these reactions, reducing byproducts and enhancing yield. These improvements are particularly significant in industrial settings where cost-effectiveness and environmental impact are critical considerations.

From an industrial perspective, the demand for (2-amino-5-methoxyphenyl)boronic acid has been rising steadily due to its broad utility across multiple sectors. Pharmaceutical companies are increasingly interested in leveraging this compound for drug discovery programs, while material scientists are exploring its potential in creating next-generation materials. The compound's stability under various conditions and its compatibility with standard synthetic methodologies make it a preferred choice for both academic research and commercial applications.

The future prospects of (2-amino-5-methoxyphenyl)boronic acid are promising, with ongoing research aimed at expanding its applications further. Innovations in biocatalysis and green chemistry are expected to drive new synthetic routes that minimize waste and energy consumption. Additionally, the integration of computational modeling into drug design is likely to enhance the discovery of novel derivatives with improved pharmacological properties.

In conclusion, (2-amino-5-methoxyphenyl)boronic acid (CAS No. 1233182-23-4) stands out as a versatile compound with significant implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it indispensable in modern synthetic chemistry, while its broad range of applications continues to inspire new research and innovation. As scientific understanding progresses, it is anticipated that this compound will play an even greater role in shaping the future of chemical science.